C.I. Direct Black 17

• CAS No.: 2945-96-2
• Product Name: C.I. Direct Black 17
• Molecular Formula: C24H21N6NaO5S
• Molecular Weight: 528.51
• IUPAC Name: sodium;6-amino-3-[[4-[(4-aminophenyl)diazenyl]-2-methoxy-5-methylphenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonate
• Standard InChI: InChI=1S/C24H22N6O5S.Na/c1-13-9-20(21(35-2)12-19(13)28-27-17-7-5-15(25)6-8-17)29-30-23-22(36(32,33)34)10-14-3-4-16(26)11-18(14)24(23)31;/h3-12,31H,25-26H2,1-2H3,(H,32,33,34);/q;+1/p-1
• Standard InChIKey: BQHRKYUXVHKLLZ-GXIGAWBESA-M
• SMILES: CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)N)OC)N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)[O-].[Na+]
• Appearance: Solid powder
• Description: C.I. Direct Black 17 is a dye.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: C.I. Direct Black 17; Azine Fast Black D; CERN prima 17; Diazol Black SD; Telon Fast Black PE; C.I. 27700; C.I. Direct Black 17, monosodium salt
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• PubChem Compound: 135570814
• Last Modified: Nov 11 2021